![molecular formula C8H7NO2 B1626873 5-Aminobenzofuran-2(3H)-one CAS No. 83528-03-4](/img/structure/B1626873.png)
5-Aminobenzofuran-2(3H)-one
Overview
Description
5-Aminobenzofuran-2(3H)-one is a chemical compound with the molecular formula C8H7NO2 and a molecular weight of 149.15 . It is a white to gray or yellow powder or crystal .
Molecular Structure Analysis
The InChI code for this compound is 1S/C8H7NO2/c9-6-1-2-7-5 (3-6)4-8 (10)11-7/h1-4,10H,9H2 . This indicates the presence of a benzofuran ring with an amino group at the 5th position and a ketone group at the 2nd position.Physical And Chemical Properties Analysis
This compound is a white to gray or yellow powder or crystal . It has a molecular weight of 149.15 .Scientific Research Applications
Molecular Structure and Antioxidant Activity
A study by Yılmaz et al. (2020) focused on a novel phthalide derivative, analyzing its molecular structure through X-ray diffraction, IR spectroscopy, and quantum chemical computation. The research also explored its antioxidant activity, DNA binding, and molecular docking, revealing significant insights into its biological interactions and potential therapeutic applications.
Chemical Synthesis and Structural Characterization
Research on the synthesis and characterization of related compounds, such as those by Qiao et al. (2017), contributes to the fundamental understanding of 5-Aminobenzofuran-2(3H)-one derivatives. These studies provide a foundation for the development of novel materials and molecules with specific physicochemical properties.
Synthesis of Saturated Heterocycles
The work by Lindsay et al. (2015) outlines a methodology for creating five-membered saturated heterocycles through intramolecular C(sp(3))-H functionalization. This research illustrates the compound's utility in synthesizing complex molecular architectures, which are crucial in drug development and material science.
Environmental and Sustainable Synthesis
Studies like those conducted by Zhang et al. (2011) emphasize the importance of environmentally sustainable synthesis methods. By utilizing water as a solvent, the research demonstrates the compound's role in green chemistry, highlighting its potential for eco-friendly chemical processes.
Safety and Hazards
Future Directions
Biochemical Analysis
Biochemical Properties
Benzofuran derivatives have been shown to exhibit a broad range of biological activities, including anti-inflammatory, antimicrobial, antifungal, antihyperglycemic, analgesic, antiparasitic, and antitumor activities .
Cellular Effects
Benzofuran derivatives have been reported to show several biological properties such as anti-inflammatory, antimicrobial, antifungal, antihyperglycemic, analgesic, antiparasitic, and antitumor activities .
Molecular Mechanism
It is known that benzofuran derivatives can interact with various biomolecules, leading to changes in gene expression, enzyme inhibition or activation .
Temporal Effects in Laboratory Settings
It is known that the compound has a molecular weight of 205.210 Da .
Metabolic Pathways
Benzofuran derivatives are known to interact with various enzymes and cofactors .
Properties
IUPAC Name |
5-amino-3H-1-benzofuran-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7NO2/c9-6-1-2-7-5(3-6)4-8(10)11-7/h1-3H,4,9H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XZXLYGAUEAPJET-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=C(C=CC(=C2)N)OC1=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80511104 | |
Record name | 5-Amino-1-benzofuran-2(3H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80511104 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
149.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
83528-03-4 | |
Record name | 5-Amino-1-benzofuran-2(3H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80511104 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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